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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for investigating the potential ubiquitylation

of the mitochondrial outer membrane protein TOM20 in response to treatment with

GSK317354A, a potent and selective inhibitor of an undisclosed kinase. This protocol is

designed for researchers in cell biology, cancer biology, and drug development seeking to

understand the molecular mechanisms of novel therapeutic compounds.

Introduction

TOM20 is a central component of the translocase of the outer mitochondrial membrane (TOM)

complex, responsible for the recognition and initial import of nuclear-encoded mitochondrial

precursor proteins.[1][2][3][4] The post-translational modification of TOM20, such as

ubiquitylation, can significantly impact mitochondrial protein import, mitochondrial quality

control, and overall cellular homeostasis. Dysregulation of these processes has been

implicated in various diseases, including neurodegenerative disorders and cancer.[5][6]

GSK317354A is a kinase inhibitor with potential therapeutic applications. Understanding its

effect on mitochondrial protein ubiquitylation is crucial for elucidating its mechanism of action

and potential off-target effects. This protocol outlines a robust method to assess TOM20

ubiquitylation using immunoprecipitation followed by Western blotting.
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Signaling Pathway and Experimental Workflow
To visualize the underlying biological process and the experimental steps, the following

diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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